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Compound of Interest

Compound Name: Ethyl 3-hydroxyoctanoate

Cat. No.: B1594591

An In-depth Technical Guide to Ethyl 3-hydroxyoctanoate: Structure, Properties, and
Applications

Introduction

Ethyl 3-hydroxyoctanoate (CAS No: 7367-90-0) is an organic ester with significant
applications in the flavor and fragrance industry, organic synthesis, and materials science.
Structurally, it is the ethyl ester of 3-hydroxyoctanoic acid, featuring both a hydroxyl and an
ester functional group. This bifunctionality makes it a versatile intermediate for the synthesis of
more complex molecules. It is a colorless to slightly yellow liquid known for its characteristic
wine-like, fruity, and floral aroma.[1] This guide provides a comprehensive overview of its
chemical properties, structure, synthesis, and key applications for researchers and
professionals in drug development and chemical sciences.

Molecular Structure and Stereochemistry

Ethyl 3-hydroxyoctanoate possesses the molecular formula C10H2003 and a molecular
weight of approximately 188.26 g/mol .[2] The structure's core is an eight-carbon chain
(octanoate) with a hydroxyl (-OH) group at the third carbon position (C3) and an ethyl ester
group at the terminus.

A critical feature of its structure is the chiral center at the C3 carbon. This gives rise to two
distinct stereoisomers, or enantiomers: (R)-ethyl 3-hydroxyoctanoate and (S)-ethyl 3-
hydroxyoctanoate. While specific enantiomers are crucial for certain asymmetric syntheses,
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the compound is commonly supplied and used as a racemic mixture, denoted as (+)-ethyl 3-
hydroxyoctanoate.[3] This stereochemistry is a key area of investigation in studies involving
chiral recognition and asymmetric synthesis.

Caption: Molecular structure of Ethyl 3-hydroxyoctanoate, with the chiral center at C3
denoted by an asterisk.

Physicochemical Properties

The physical and chemical properties of Ethyl 3-hydroxyoctanoate are summarized in the
table below. These properties are essential for its handling, application in formulations, and
prediction of its behavior in chemical reactions.
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Property Value Source(s)

CAS Number 7367-90-0 [2][4][5]

Molecular Formula C10H2003 [21[31[5]

Molecular Weight 188.26 g/mol [21[31[5]
Colorless to slightly yellow,

Appearance o [1][4]
clear liquid

_ Wine-like with fruity and floral

Odor Profile [1][4]
notes

Boiling Point 275-276 °C at 760 mmHg [4]

Flash Point 108.7 °C (228 °F) [4][5]

Density ~0.965 - 0.979 g/cm? at 25 °C [41[5]

Refractive Index

~1.421 - 1.442 at 20 °C

[4]115]

Practically insoluble in water;

Solubility ) [4]
soluble in ethanol
VGWUJHSTGYCXQQ-

InChl Key [2]
UHFFFAOYSA-N

FEMA Number 4453 [4]

JECFA Number 1955

Synthesis and Characterization
General Synthesis Protocol

The most common laboratory-scale synthesis of Ethyl 3-hydroxyoctanoate is through the

esterification of 3-hydroxyoctanoic acid with ethanol. This reaction is typically catalyzed by an

acid or, for a greener approach, an enzyme.

Causality in Experimental Design:

© 2025 BenchChem. All rights reserved. 3/7

Tech Support


https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C10H20O3/c1-3-5-6-7-9(11)8-10(12)13-4-2/h9,11H,3-8H2,1-2H3
http://www.thegoodscentscompany.com/data/rw1447761.html
https://www.lookchem.com/ProductWholeProperty_LCPL113081.htm
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C10H20O3/c1-3-5-6-7-9(11)8-10(12)13-4-2/h9,11H,3-8H2,1-2H3
https://precision.fda.gov/ginas/app/ui/substances/cc8a6046-62da-44f8-a4c6-312c977985a6
https://www.lookchem.com/ProductWholeProperty_LCPL113081.htm
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C10H20O3/c1-3-5-6-7-9(11)8-10(12)13-4-2/h9,11H,3-8H2,1-2H3
https://precision.fda.gov/ginas/app/ui/substances/cc8a6046-62da-44f8-a4c6-312c977985a6
https://www.lookchem.com/ProductWholeProperty_LCPL113081.htm
https://www.echemi.com/products/pd180914122633-ethyl-3-hydroxyoctanoate.html
http://www.thegoodscentscompany.com/data/rw1447761.html
https://www.echemi.com/products/pd180914122633-ethyl-3-hydroxyoctanoate.html
http://www.thegoodscentscompany.com/data/rw1447761.html
http://www.thegoodscentscompany.com/data/rw1447761.html
http://www.thegoodscentscompany.com/data/rw1447761.html
https://www.lookchem.com/ProductWholeProperty_LCPL113081.htm
http://www.thegoodscentscompany.com/data/rw1447761.html
https://www.lookchem.com/ProductWholeProperty_LCPL113081.htm
http://www.thegoodscentscompany.com/data/rw1447761.html
https://www.lookchem.com/ProductWholeProperty_LCPL113081.htm
http://www.thegoodscentscompany.com/data/rw1447761.html
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C10H20O3/c1-3-5-6-7-9(11)8-10(12)13-4-2/h9,11H,3-8H2,1-2H3
http://www.thegoodscentscompany.com/data/rw1447761.html
https://www.benchchem.com/product/b1594591?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594591?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Catalyst Choice: Acid catalysts (like sulfuric acid) are effective but can lead to side reactions
and require neutralization. Enzymatic catalysts (like lipases) offer high specificity and operate
under milder conditions, which is particularly advantageous for preserving the chirality of the
molecule if starting from an enantiomerically pure acid.

o Reaction Conditions: The reaction is an equilibrium process. To drive the reaction towards
the product (the ester), one of the products (water) is typically removed as it forms, often by
azeotropic distillation using a Dean-Stark apparatus.

 Purification: Post-reaction, the crude product is typically washed to remove the catalyst and
unreacted acid. Purification via solvent extraction followed by column chromatography is
standard to achieve high purity.

+ Ethanol
Reaction Work-up
(Neutralization, Washing)
Purification
(Column Chromatography)

;
< >

Figure 2: General Synthesis Workflow for Ethyl 3-hydroxyoctanoate

E%-Hydroxyoctanoic AcioD
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Caption: A simplified workflow diagram for the synthesis and purification of Ethyl 3-
hydroxyoctanoate.

Spectroscopic Characterization

The structural integrity and purity of synthesized Ethyl 3-hydroxyoctanoate are confirmed
using standard spectroscopic techniques:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H-NMR and 3C-NMR are used to verify
the presence of all hydrogen and carbon atoms in their expected chemical environments.

e Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the key functional groups,
namely the broad hydroxyl (-OH) stretch and the strong carbonyl (C=0) stretch of the ester.

e Mass Spectrometry (MS): MS is employed to confirm the molecular weight of the compound
by identifying the molecular ion peak.

Applications in Drug Development and Other
Industries

Ethyl 3-hydroxyoctanoate's unique structure makes it a valuable molecule in several scientific
and industrial domains.

Intermediate in Organic Synthesis

The presence of both a secondary alcohol and an ester group allows Ethyl 3-
hydroxyoctanoate to serve as a versatile building block. These functional groups can be
selectively modified. For instance, the hydroxyl group can be oxidized to a ketone, protected, or
used as a nucleophile, while the ester can be hydrolyzed back to a carboxylic acid or reduced
to a primary alcohol. This versatility is exploited in the synthesis of more complex bioactive
molecules and pharmaceutical intermediates.

Flavor and Fragrance Agent

Its primary commercial application is as a flavoring and fragrance agent. Its pleasant fruity,
wine-like aroma makes it a component in food and beverage formulations.[4] It has been
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assigned FEMA number 4453 and JECFA number 1955, indicating its approval for use in food
products.

Polymer Science and Biocompatible Materials

The structurally related monomer, 3-hydroxyoctanoate, is a key component of medium-chain-
length polyhydroxyalkanoates (PHAs). PHAs are microbial polyesters known for their
biodegradability and biocompatibility. Specifically, poly(3-hydroxyoctanoate) (P(3HO)) is an
elastomeric polymer, in contrast to more rigid short-chain-length PHASs. This has spurred
research into its use in medical applications, such as in dressings for wound healing, where
P(3HO) has shown promise in promoting tissue regeneration without causing significant
inflammation.

Biochemistry and Metabolic Studies

In biochemical contexts, Ethyl 3-hydroxyoctanoate can act as a substrate for enzymes like
esterases, which hydrolyze it into 3-hydroxyoctanoic acid and ethanol. These products can
then enter various metabolic pathways. Its structural similarity to bioactive lipids also makes it a
compound of interest for studying lipid metabolism and related cellular processes.[6]

Conclusion

Ethyl 3-hydroxyoctanoate is a multifaceted chemical compound whose value extends from
the sensory world of flavors to the complex demands of organic synthesis and biomedical
materials. Its chiral nature, combined with its dual functionality, provides a rich platform for
chemical manipulation. For researchers in drug development, it represents a valuable chiral
building block, while in materials science, it is linked to the production of advanced
biocompatible polymers. A thorough understanding of its properties and synthesis is therefore
crucial for leveraging its full potential across these diverse scientific fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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